

Delcasertib tolerability safety profile adverse effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Delcasertib

CAS No.: 949100-39-4

Cat. No.: S1793391

[Get Quote](#)

Clinical Safety Profile of Delcasertib

The table below summarizes key safety findings from the PROTECTION AMI randomized controlled trial, which investigated **delcasertib** as an adjunct to percutaneous coronary intervention (PCI) [1].


Aspect	Findings in the PROTECTION AMI Trial
Trial Design	Multicenter, double-blind, placebo-controlled trial in patients with acute anterior ST-segment elevation myocardial infarction (STEMI) [1].
Dosing	Intravenous infusion of placebo or delcasertib (50, 150, or 450 mg/h) initiated before PCI and continued for approximately 2.5 hours [1].
Primary Safety Observation	No differences were observed between the delcasertib treatment groups and the placebo group in the rates of adjudicated clinical endpoints, including death, heart failure, or serious ventricular arrhythmias [1].
General Conclusion	The study concluded that selective inhibition of delta-PKC with delcasertib did not reduce biomarkers of myocardial injury and, by implication, was not associated with an increase in adverse clinical events compared to placebo [1].

Experimental Protocol for Preclinical Safety

For researchers conducting *in vitro* studies, **delcasertib** is used as a selective inhibitor of delta-protein kinase C (δ -PKC). Here is a generalized workflow based on its application in cell-based assays [2]:

- **Reagent Preparation:** Prepare a stock solution of **delcasertib** in a suitable solvent (e.g., DMSO) according to the manufacturer's instructions. Aliquot and store at -20°C or as recommended [2].
- **Cell Seeding:** Plate the cells of interest (e.g., HEK-293 cells stably overexpressing a target protein, human bronchial epithelial cells) in gelatin-precoated multi-well plates at a standard density (e.g., 30,000 cells/cm²) [2].
- **Cell Culture:** Maintain cells in a humidified incubator at 37°C with 5% CO₂ until they reach 80-90% confluence, typically for 48-72 hours post-seeding [2].
- **Pre-treatment (Inhibition):** Apply **delcasertib** to the culture medium for a specified pre-treatment period (e.g., 30 minutes) prior to the main assay. Include control wells with vehicle alone (e.g., DMSO at the same dilution) [2].
- **Main Assay:** Proceed with your specific experimental procedure, such as:
 - **Calcium Flux Assay:** Stimulate cells with a relevant agonist, and measure changes in cellular fluorescence using a plate reader or fluorescence microscope [2].
 - **Gene Expression Analysis:** After a set incubation period (e.g., 4 or 24 hours), harvest cells for RNA extraction and subsequent qPCR analysis to measure changes in target gene expression [2].

The following diagram illustrates this experimental workflow:



[Click to download full resolution via product page](#)

FAQs and Troubleshooting

Q: In which experimental models is delcasertib cited as a selective inhibitor? A: In the available literature, **delcasertib** is explicitly used as a **selective PKC δ inhibitor** in *in vitro* models using human

bronchial epithelial cells and HEK-293 cells overexpressing TRP channels to study pathways related to inflammation [2].

Q: The effect of my treatment seems inconsistent. What could be the issue? A: Consider the following troubleshooting steps:

- **Check Solubility and Storage:** Ensure the **delcasertib** stock solution is prepared correctly and has not been subjected to multiple freeze-thaw cycles, which can degrade the compound.
- **Verify Concentration Range:** Confirm that the concentration you are using is effective for inhibiting δ -PKC in your specific cell type. A dose-response curve may be necessary.
- **Control for Off-target Effects:** The specificity of pharmacological inhibitors is not absolute. Consider using genetic knockdown (e.g., siRNA) of PKC δ to corroborate your findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Inhibition of delta-protein kinase C by delcasertib as an ... [pubmed.ncbi.nlm.nih.gov]
2. Bryostatins 1 and 3 inhibit TRPM8 and modify TRPM8 [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Delcasertib tolerability safety profile adverse effects]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b1793391#delcasertib-tolerability-safety-profile-adverse-effects>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com